Tipiracil hydrochloride
Tipiracil hydrochloride
Tipiralacil, also known as TPI, is a thymidine phosphorylase inhibitor (TPI). Tipiracil is one of the active components in TAS-102, which is an anticancer drug candidate currently in clinical trials.IC50 Value:Target: Anticancer; Nucleoside antimetabolite/analogTAS-102 is an antitumor agent composed of a combination of trifluorothymidine (FTD), a nucleoside that incorporates into DNA and inhibits a variety of genetic functions required for the proliferation of cancer cells, and tipiracil hydrochloride (TPI), an inhibitor of thymidine phosphorylase (which degrades FTD) that maintains an effective blood concentration of FTD. Tipiracil protects trifluridine from being broken down when taken orally.
Brand Name:
Vulcanchem
CAS No.:
183204-72-0
VCID:
VC0003610
InChI:
InChI=1S/C9H11ClN4O2.ClH/c10-7-5(12-9(16)13-8(7)15)4-14-3-1-2-6(14)11;/h11H,1-4H2,(H2,12,13,15,16);1H
SMILES:
C1CC(=N)N(C1)CC2=C(C(=O)NC(=O)N2)Cl.Cl
Molecular Formula:
C9H12Cl2N4O2
Molecular Weight:
279.12 g/mol
Tipiracil hydrochloride
CAS No.: 183204-72-0
Inhibitors
VCID: VC0003610
Molecular Formula: C9H12Cl2N4O2
Molecular Weight: 279.12 g/mol
| CAS No. | 183204-72-0 |
|---|---|
| Product Name | Tipiracil hydrochloride |
| Molecular Formula | C9H12Cl2N4O2 |
| Molecular Weight | 279.12 g/mol |
| IUPAC Name | 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione;hydrochloride |
| Standard InChI | InChI=1S/C9H11ClN4O2.ClH/c10-7-5(12-9(16)13-8(7)15)4-14-3-1-2-6(14)11;/h11H,1-4H2,(H2,12,13,15,16);1H |
| Standard InChIKey | KGHYQYACJRXCAT-UHFFFAOYSA-N |
| SMILES | C1CC(=N)N(C1)CC2=C(C(=O)NC(=O)N2)Cl.Cl |
| Canonical SMILES | C1CC(=N)N(C1)CC2=C(C(=O)NC(=O)N2)Cl.Cl |
| Appearance | White to off-white solid powder |
| Description | Tipiralacil, also known as TPI, is a thymidine phosphorylase inhibitor (TPI). Tipiracil is one of the active components in TAS-102, which is an anticancer drug candidate currently in clinical trials.IC50 Value:Target: Anticancer; Nucleoside antimetabolite/analogTAS-102 is an antitumor agent composed of a combination of trifluorothymidine (FTD), a nucleoside that incorporates into DNA and inhibits a variety of genetic functions required for the proliferation of cancer cells, and tipiracil hydrochloride (TPI), an inhibitor of thymidine phosphorylase (which degrades FTD) that maintains an effective blood concentration of FTD. Tipiracil protects trifluridine from being broken down when taken orally. |
| Synonyms | 5-chloro-6-[(2-iminopyrrolidin-1-yl)methyl]-1H-pyrimidine-2,4-dione;hydrochloride |
| Reference | 1:Self-Reported Adherence to Trifluridine and Tipiracil Hydrochloride for Metastatic Colorectal Cancer: A Retrospective Cohort Study. Sugita K, Kawakami K, Yokokawa T, Sugisaki T, Takiguchi T, Aoyama T, Suzuki K, Suenaga M, Yamaguchi K, Inoue A, Machida Y, Yamaguchi T, Hama T.Oncology. 2016;91(4):224-230. Epub 2016 Aug 12. PMID: 27513940 2:[Antitumor Molecular Mechanism of Trifluridine and Tipiracil Hydrochloride (TAS-102: TFTD)]. Kitao H, Matsuoka K, Iimori M, Tokunaga E, Saeki H, Oki E, Miyamoto Y, Baba H, Maehara Y.Gan To Kagaku Ryoho. 2016 Jan;43(1):8-14. Review. Japanese. PMID: 26809521 3:[Initial Evaluation of the Efficacy and Safety of Tablets Containing Trifluridine and Tipiracil Hydrochloride--Safety Measures Devised by a Multidisciplinary Team Including a Pharmaceutical Outpatient Clinic]. Aimono Y, Kamoshida T, Sakamoto R, Nemoto M, Saito Y, Aoyama Y, Maruyama T.Gan To Kagaku Ryoho. 2015 Jul;42(7):817-20. Japanese. PMID: 26197742 |
| PubChem Compound | 9903778 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume